![molecular formula C18H18Cl2N4O3 B4118619 4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide](/img/structure/B4118619.png)
4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide
Overview
Description
4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide, also known as DPCPX, is a potent and selective antagonist for the adenosine A1 receptor. It has been extensively studied in scientific research for its potential therapeutic applications in various diseases.
Mechanism of Action
4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide acts as a competitive antagonist for the adenosine A1 receptor, which is widely distributed in the central nervous system and peripheral tissues. It has been shown to block the inhibitory effects of adenosine on neurotransmitter release, resulting in increased neuronal activity. This mechanism of action has been linked to the potential therapeutic applications of this compound in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on various biochemical and physiological processes in the body. It has been shown to increase heart rate and blood pressure, which may have potential therapeutic applications in cardiovascular diseases. It has also been shown to have neuroprotective effects, which may have potential therapeutic applications in neurological disorders. Additionally, this compound has been shown to have anti-cancer properties, which may have potential therapeutic applications in cancer treatment.
Advantages and Limitations for Lab Experiments
4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has several advantages for lab experiments, including its potency and selectivity for the adenosine A1 receptor, which allows for specific targeting of this receptor. However, it also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for studying 4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide, including further exploration of its potential therapeutic applications in various diseases, such as cardiovascular diseases, neurological disorders, and cancer. Additionally, further research is needed to better understand its mechanism of action and the biochemical and physiological effects of this compound. Finally, there is a need for further development of novel this compound derivatives with improved potency, selectivity, and safety profiles for potential therapeutic applications.
Conclusion:
In conclusion, this compound is a potent and selective antagonist for the adenosine A1 receptor that has been extensively studied in scientific research for its potential therapeutic applications in various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Additionally, several future directions for studying this compound have been identified, highlighting the potential for further research in this area.
Scientific Research Applications
4-(3,4-dichlorobenzyl)-N-(4-nitrophenyl)-1-piperazinecarboxamide has been widely used in scientific research for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. It has been shown to have a significant impact on the adenosine A1 receptor, which plays a crucial role in regulating various physiological functions in the body.
properties
IUPAC Name |
4-[(3,4-dichlorophenyl)methyl]-N-(4-nitrophenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N4O3/c19-16-6-1-13(11-17(16)20)12-22-7-9-23(10-8-22)18(25)21-14-2-4-15(5-3-14)24(26)27/h1-6,11H,7-10,12H2,(H,21,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQUPPFWLFDYSLB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.